N-[2-(2-furyl)-2-(4-phenylpiperazin-1-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C25H31N3O3S/c1-19-16-20(2)25(21(3)17-19)32(29,30)26-18-23(24-10-7-15-31-24)28-13-11-27(12-14-28)22-8-5-4-6-9-22/h4-10,15-17,23,26H,11-14,18H2,1-3H3
• InChI Key: UDKMYRLNSMWMGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C25H31N3O3S
• Molecular Weight: 453.6 g/mol
• CAS No.: 877648-15-2

Description

N-[2-(2-furyl)-2-(4-phenylpiperazin-1-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C25H31N3O3S and its molecular weight is 453.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Properties : A study by Ennis and Gilchrist (1990) explored the synthesis of furans, including compounds related to N-[2-(2-furyl)-2-(4-phenylpiperazin-1-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide, by directed lithiation and palladium-catalyzed coupling. This research is significant for understanding the chemical behavior and synthesis of such compounds (Ennis & Gilchrist, 1990).

• Pharmaceutical Development : Hashimoto et al. (2002) synthesized and evaluated a series of benzenesulfonamide derivatives, including structures similar to this compound, as cyclooxygenase-2 inhibitors. This research contributes to the development of potential therapeutic agents (Hashimoto et al., 2002).

• Enzyme Inhibitory Activity : Hussain et al. (2017) conducted a study on derivatives of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone, closely related to the compound , showing good enzyme inhibitory activity. This research offers insights into potential medical applications of such compounds (Hussain et al., 2017).

• Catalytic Applications : Miki et al. (2004) explored the catalytic cyclopropanation of alkenes via carbene complexes derived from furans, related to this compound. Such research has implications in synthetic chemistry and catalysis (Miki et al., 2004).

• Anticancer Research : Research by Gul et al. (2018) involved the synthesis of new dibenzensulfonamides, which exhibited anticancer effects by inducing apoptosis and autophagy pathways, as well as inhibiting carbonic anhydrase enzymes. This study highlights the potential of similar compounds in cancer therapy (Gul et al., 2018).

• Antimicrobial Activity : Yolal et al. (2012) synthesized compounds structurally related to this compound and evaluated their antimicrobial activities. This research is crucial for developing new antimicrobial agents (Yolal et al., 2012).